Cas no 887599-64-6 (3-(3-Fluorobenzyl)OxyBenzoic Acid)

3-(3-Fluorobenzyl)OxyBenzoic Acid structure
887599-64-6 structure
Product Name:3-(3-Fluorobenzyl)OxyBenzoic Acid
CAS No:887599-64-6
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD07398695
CID:713990
PubChem ID:6463764
Update Time:2025-04-19

3-(3-Fluorobenzyl)OxyBenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-((3-Fluorobenzyl)oxy)benzoic acid
    • 3-(3-Fluoro-benzyloxy)-benzoic acid
    • 3-[(3-FLUOROBENZYL)OXY]BENZOIC ACID
    • 3-[(3-fluorophenyl)methoxy]benzoic acid
    • Benzoic acid,3-[(3-fluorophenyl)methoxy]-
    • MFCD07398695
    • AKOS000113161
    • DTXSID10424238
    • CS-0315466
    • 3-(3-Fluorobenzyloxy)benzoic acid
    • BS-36036
    • 887599-64-6
    • 3-(3-Fluorobenzyl)OxyBenzoic Acid
    • MDL: MFCD07398695
    • Inchi: 1S/C14H11FO3/c15-12-5-1-3-10(7-12)9-18-13-6-2-4-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)
    • InChI Key: PBEUDJJYJYWQOV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)COC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 246.06900
  • Monoisotopic Mass: 246.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.289
  • Boiling Point: 405.8°C at 760 mmHg
  • Flash Point: 199.2°C
  • Refractive Index: 1.589
  • PSA: 46.53000
  • LogP: 3.10290

3-(3-Fluorobenzyl)OxyBenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
059893-250mg
3-(3-Fluoro-benzyloxy)-benzoic acid
887599-64-6 95%
250mg
£124.00 2022-02-28
Fluorochem
059893-1g
3-(3-Fluoro-benzyloxy)-benzoic acid
887599-64-6 95%
1g
£232.00 2022-02-28
Matrix Scientific
033947-500mg
3-(3-Fluoro-benzyloxy)-benzoic acid
887599-64-6
500mg
$200.00 2023-09-11
TRC
F870175-10mg
3-[(3-Fluorobenzyl)Oxy]Benzoic Acid
887599-64-6
10mg
$ 50.00 2022-06-04
TRC
F870175-50mg
3-[(3-Fluorobenzyl)Oxy]Benzoic Acid
887599-64-6
50mg
$ 70.00 2022-06-04
TRC
F870175-100mg
3-[(3-Fluorobenzyl)Oxy]Benzoic Acid
887599-64-6
100mg
$ 95.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386136-250mg
3-((3-Fluorobenzyl)oxy)benzoic acid
887599-64-6 95+%
250mg
¥1944.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386136-1g
3-((3-Fluorobenzyl)oxy)benzoic acid
887599-64-6 95+%
1g
¥3326.00 2024-04-26
A2B Chem LLC
AC01019-1g
3-[(3-Fluorobenzyl)oxy]benzoic acid
887599-64-6 95%
1g
$214.00 2024-04-19
eNovation Chemicals LLC
Y1252018-1g
Benzoic acid,3-[(3-fluorophenyl)methoxy]-
887599-64-6 95%
1g
$320 2025-02-24
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.